(±)-2-Chloropropionyl--d4 Chloride

• CAS RN: 1219794-98-5
• Molecular Formula: C3H4Cl2O
• Molecular Weight: 130.988
• IUPAC Name: 2-chloro-2,3,3,3-tetradeuteriopropanoyl chloride
• InChI: InChI=1S/C3H4Cl2O/c1-2(4)3(5)6/h2H,1H3/i1D3,2D
• InChI Key: JEQDSBVHLKBEIZ-MZCSYVLQSA-N
• SMILES: CC(C(=O)Cl)Cl
• synonyms: (±)-2-Chloropropionyl--d4 Chloride

Description

The compound is a derivative of propionyl chloride, which is an intermediate in lipid metabolism. It’s likely to be a synthetic compound, as most similar compounds are.

Synthesis Analysis

While specific synthesis methods for “(±)-2-Chloropropionyl–d4 Chloride” are not available, similar compounds are often synthesized through various methods, including catalytic syntheses. A sound knowledge of mechanistic organic chemistry and functional group transformations is essential for the synthesis of molecules.

Molecular Structure Analysis

The molecular structure of “(±)-2-Chloropropionyl–d4 Chloride” would likely be determined using techniques such as 3D electron diffraction or Micro electron diffraction. These techniques can determine the molecular structure of crystals smaller than 1 μm.

Chemical Reactions Analysis

The chemical reactions involving “(±)-2-Chloropropionyl–d4 Chloride” would likely depend on the specific conditions and reactants present. For example, chloride ions can be analyzed using ion selective electrodes.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(±)-2-Chloropropionyl–d4 Chloride” would likely be determined using standard analytical chemistry techniques. These might include measurements of pH, electrical conductivity, dissolved oxygen, total dissolved solids, biochemical oxygen demand, and chemical oxygen demand.

Mechanism of Action

The mechanism of action would depend on the specific application of “(±)-2-Chloropropionyl–d4 Chloride”. For example, succinylcholine, a similar compound, acts as a neuromuscular blocking agent.

Safety and Hazards

While specific safety data for “(±)-2-Chloropropionyl–d4 Chloride” is not available, general safety measures for handling similar compounds include ensuring adequate ventilation, using personal protective equipment as required, and avoiding dust formation.

Future Directions

The future directions for research on “(±)-2-Chloropropionyl–d4 Chloride” would likely depend on its specific applications. For example, desalination membranes based on similar chloride-containing compounds have been suggested as a promising area for future research.